Cas no 1806273-43-7 (Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate
• CAS No: 1806273-43-7
• MF: C₁₁H₇F₃INO₂S
• MW: 401.143464326859
• CID: 4959029
• Update Time: 2025-05-20

Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7F3INO2S/c1-2-18-10(17)9-6(5-16)3-7(15)4-8(9)19-11(12,13)14/h3-4H,2H2,1H3
• InChI Key： JPPVFYQJWKLYGD-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(C(=O)OCC)=C(C=1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate

Comprehensive Guide to Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate (CAS No. 1806273-43-7): Properties, Applications, and Market Insights

Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate (CAS No. 1806273-43-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a cyano group, an iodo substituent, and a trifluoromethylthio moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for "Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate uses" or "CAS 1806273-43-7 supplier," highlighting its growing relevance in drug discovery and material science.

The molecular structure of Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate includes an ester functional group, which enhances its reactivity in coupling reactions. This property is particularly valuable in cross-coupling chemistry, a hot topic in modern organic synthesis. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of such compounds to reduce environmental impact. Queries like "sustainable synthesis of Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate" reflect this shift toward eco-friendly methodologies.

In pharmaceutical applications, Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate serves as a precursor for heterocyclic compounds with potential therapeutic effects. Its iodo substituent allows for further functionalization via palladium-catalyzed reactions, a technique widely discussed in forums and research papers. The compound’s trifluoromethylthio group is another focal point, as fluorinated compounds are increasingly explored for their metabolic stability and bioavailability—key concerns in drug development.

From a commercial perspective, the demand for CAS 1806273-43-7 is rising, driven by its utility in high-value chemical synthesis. Suppliers and manufacturers often highlight its role in producing crop protection agents and specialty chemicals, aligning with the global push for innovative agrochemical solutions. Searches such as "buy Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate" or "price trends for 1806273-43-7" indicate strong market interest.

Handling and storage of Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate require standard laboratory precautions, though it is not classified as a hazardous material. Its stability under ambient conditions makes it a practical choice for industrial-scale applications. Researchers often inquire about "spectroscopic data for Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate," underscoring the need for detailed characterization in peer-reviewed studies.

In summary, Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate (CAS No. 1806273-43-7) is a multifaceted compound with broad applications in medicinal chemistry, agrochemicals, and material science. Its structural complexity and reactivity position it as a valuable tool for scientists addressing challenges in drug design and sustainable chemistry. As interest in fluorinated building blocks and iodo-containing intermediates grows, this compound is poised to remain a key player in advanced synthetic workflows.